Cas no 890-51-7 (N-(1-Naphthyl)-N-(phenylmethylene)amine)

• Product Name: N-(1-Naphthyl)-N-(phenylmethylene)amine
• CAS No: 890-51-7
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 731787
• PubChem ID: 1201463
• Update Time: 2025-06-18

N-(1-Naphthyl)-N-(phenylmethylene)amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine,N-(phenylmethylene)-
• N-(1-Naphthyl)-N-(phenylmethylene)amine
• N-Benzylidene-1-napthylamine
• N-naphthalen-1-yl-1-phenylmethanimine
• benzylidene-1-naphthylamine
• N-benzylidene-1-naphthylamine
• N-benzylidenenaphthylamine
• benzylidene-a-napthylamine
• BENZYLIDENE-NAPHTHALEN-1-YL-AMINE
• Maybridge3_000265
• MFCD00445503
• (E)-N-(1-Naphthyl)-1-phenyl-methanimine
• (E)-N-benzylidenenaphthalen-1-amine
• DTXSID70360901
• SCHEMBL5363618
• SCHEMBL12417102
• VS-01023
• DB-015752
• AF-399/33196022
• IDI1_011652
• SCHEMBL10799444
• (E)-N-(Naphthalen-1-yl)-1-phenylmethanimine
• (E)-N-(1-Naphthyl)-1-phenylethanimine
• BBL002135
• N-[(E)-phenylmethylidene]naphthalen-1-amine
• EU-0001023
• MS-22211
• STK391769
• J-522783
• N-benzylidenenaphthalen-1-amine
• (Z)-N-(naphthalen-1-yl)-1-phenylmethanimine
• SR-01000644834-1
• AKOS024306962
• 890-51-7
• HMS1431M01
• CCG-55832
• AKOS001482849

• Inchi： 1S/C17H13N/c1-2-7-14(8-3-1)13-18-17-12-6-10-15-9-4-5-11-16(15)17/h1-13H/b18-13+
• InChI Key： NQPYSYDZNCHIQY-QGOAFFKASA-N
• SMILES： N(=C/C1C=CC=CC=1)\C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 231.10500
• Monoisotopic Mass: 231.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Light brown crystalline powder
• Density: 1.1024 (rough estimate)
• Melting Point: 74°C
• Boiling Point: 363.38°C (rough estimate)
• Flash Point: 188.5°C
• Refractive Index: 1.5515 (estimate)
• PSA: 12.36000
• LogP: 4.59040
• Solubility: Insoluble in water

N-(1-Naphthyl)-N-(phenylmethylene)amine Security Information

• Safety Instruction： S24/25

Additional information on N-(1-Naphthyl)-N-(phenylmethylene)amine

Professional Introduction to N-(1-Naphthyl)-N-(phenylmethylene)amine (CAS No. 890-51-7)

N-(1-Naphthyl)-N-(phenylmethylene)amine, a compound with the chemical formula C₂₁H₁₇N, is a significant molecule in the field of organic chemistry and pharmaceutical research. Its CAS number, 890-51-7, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural properties and potential applications in various chemical syntheses and biological studies.

The molecular structure of N-(1-Naphthyl)-N-(phenylmethylene)amine consists of a naphthyl group attached to a phenylmethylene bridge, which is further linked to an amine functional group. This arrangement contributes to its unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both aromatic rings enhances its stability and interaction with biological targets, making it a candidate for further exploration in drug development.

In recent years, researchers have been increasingly interested in the applications of this compound in medicinal chemistry. Its ability to act as a building block for more intricate structures has led to several innovative synthetic pathways. For instance, studies have demonstrated its utility in the preparation of novel heterocyclic compounds, which often exhibit promising pharmacological activities.

One of the most intriguing aspects of N-(1-Naphthyl)-N-(phenylmethylene)amine is its potential role in developing new therapeutic agents. The naphthyl and phenyl groups provide a scaffold that can be modified to target specific biological pathways. Recent research has shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting their potential use in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of N-(1-Naphthyl)-N-(phenylmethylene)amine involves multi-step organic reactions, typically starting from readily available precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's versatility but also showcase the advancements in synthetic organic chemistry that enable the creation of complex molecules with high precision.

The pharmacological profile of this compound is another area of active investigation. Preliminary studies have indicated that certain derivatives may possess anti-inflammatory properties by modulating cytokine production and immune responses. Additionally, the structural features of N-(1-Naphthyl)-N-(phenylmethylene)amine make it a suitable candidate for further exploration in the development of antimicrobial agents, given the increasing concern over antibiotic resistance.

In conclusion, N-(1-Naphthyl)-N-(phenylmethylene)amine (CAS No. 890-51-7) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and reactivity offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing both academic understanding and practical applications in the life sciences.